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Compound of Interest

Compound Name: Benzothiazole-2-acetonitrile

Cat. No.: B1330634 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of Benzothiazole-2-acetonitrile.

This document provides immediate, essential safety protocols and logistical plans for the

laboratory use of Benzothiazole-2-acetonitrile. Adherence to these procedures is critical for

ensuring personnel safety and regulatory compliance.

Hazard Identification and Classification
Benzothiazole-2-acetonitrile is classified as a hazardous substance. It is harmful if

swallowed, in contact with skin, or if inhaled.[1][2] It is known to cause skin and serious eye

irritation, and may lead to respiratory irritation.[1][2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Benzothiazole-2-acetonitrile is

provided in the table below.
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Property Value

Molecular Formula C₉H₆N₂S

Molecular Weight 174.22 g/mol [1]

Appearance Solid

Melting Point 98-101 °C[1]

Solubility Slightly soluble in water.[3]

Incompatibilities
Strong oxidizing agents, strong bases, reducing

agents.[2]

Occupational Exposure Limits
There are no established occupational exposure limits (e.g., Permissible Exposure Limit (PEL)

or Threshold Limit Value (TLV)) for Benzothiazole-2-acetonitrile.[2] Therefore, it is imperative

to handle this chemical with a high degree of caution and to utilize engineering controls and

personal protective equipment to minimize any potential exposure.

Operational Plan: Safe Handling Procedures
1. Engineering Controls:

All work with Benzothiazole-2-acetonitrile should be conducted in a well-ventilated

laboratory.

A certified chemical fume hood is required for all procedures that may generate dust or

aerosols.

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield must be worn.[1][2]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat are mandatory.[1]

Respiratory Protection: For operations where dust may be generated, a NIOSH-approved

N95 dust mask or a higher level of respiratory protection should be used.[1]
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3. Handling Procedures:

Avoid direct contact with skin and eyes.[2]

Do not inhale dust.[2]

Weigh and handle the solid material in a fume hood to prevent the generation of airborne

dust.

Prepare solutions in the fume hood.

Wash hands thoroughly after handling.

4. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[2]

Keep away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.[2]

Disposal Plan
1. Small Spills (in a fume hood):

Decontamination: Gently cover the spill with an absorbent material (e.g., vermiculite, sand,

or earth) to avoid raising dust.

Collection: Carefully sweep up the absorbed material and place it into a clearly labeled,

sealed container for hazardous waste.

Cleaning: Decontaminate the spill area with soap and water.

2. Waste Disposal:

Solid Waste: Collect all solid waste, including contaminated absorbent materials and

disposable PPE, in a designated and properly labeled hazardous waste container.
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Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should

be collected and disposed of as hazardous chemical waste.

Professional Disposal: All waste containing Benzothiazole-2-acetonitrile must be disposed

of through a licensed professional waste disposal service. Do not dispose of this chemical

down the drain or in the regular trash.

Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of Benzothiazole-2-acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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